6-Amino-3-(3,4-dichlorophenyl)picolinic acid, 95%

• IUPAC Name: 6-amino-3-(3,4-dichlorophenyl)pyridine-2-carboxylic acid
• InChI: InChI=1S/C12H8Cl2N2O2/c13-8-3-1-6(5-9(8)14)7-2-4-10(15)16-11(7)12(17)18/h1-5H,(H2,15,16)(H,17,18)
• InChI Key: VATLGRGHSQBSQX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=C(N=C(C=C2)N)C(=O)O)Cl)Cl
• Molecular Formula: C12H8Cl2N2O2
• Molecular Weight: 283.11 g/mol

Description

6-Amino-3-(3,4-dichlorophenyl)picolinic acid, or 6-APA, is an important intermediate in the synthesis of several antibiotics and other pharmaceuticals. It is a white crystalline solid with a melting point of 240-244°C, and is soluble in water and methanol. 6-APA is a derivative of picolinic acid, an organic compound found in many plants and animals. It is also known as 6-amino-3,4-dichloropyridine-2-carboxylic acid, 6-amino-3,4-dichloropyridine-2-carboxylic acid, or 6-amino-3,4-dichloropyridine-2-carboxylic acid.

Scientific Research Applications

6-APA has a wide range of scientific research applications. It is used in the synthesis of several antibiotics and other pharmaceuticals, and is also used in the synthesis of a variety of other compounds, including herbicides, fungicides, and insecticides. 6-APA is also used in the synthesis of a variety of polymers and other materials. In addition, 6-APA is used in the synthesis of a variety of organic molecules, including dyes, pigments, and other organic compounds.

Mechanism of Action

The mechanism of action of 6-APA is not fully understood. However, it is believed that 6-APA is able to form hydrogen bonds with other molecules, which can lead to the formation of new chemical bonds and the formation of new compounds. In addition, 6-APA is believed to be able to interact with other molecules in a variety of ways, including the formation of new bonds, the breaking of existing bonds, and the formation of new molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of 6-APA are not fully understood. However, it is believed that 6-APA is able to interact with a variety of proteins and enzymes, which can lead to a variety of biochemical and physiological effects. In addition, 6-APA is believed to be able to interact with a variety of receptors, which can lead to a variety of biochemical and physiological effects.

Advantages and Limitations for Lab Experiments

The main advantages of using 6-APA in lab experiments are its availability and low cost. 6-APA is widely available and can be easily synthesized from picolinic acid. In addition, 6-APA is relatively inexpensive compared to other compounds used in lab experiments.
The main limitation of using 6-APA in lab experiments is its low solubility in water. 6-APA is only slightly soluble in water, which can make it difficult to use in some experiments. In addition, 6-APA is not very stable in the presence of light and oxygen, which can limit its use in some experiments.

Future Directions

The future directions for 6-APA research include further studies of its biochemical and physiological effects, as well as its potential applications in the synthesis of other compounds. In addition, research into the mechanism of action of 6-APA could lead to new insights into the biochemical and physiological effects of other compounds. Finally, research into the potential applications of 6-APA in the synthesis of other compounds could lead to the development of new pharmaceuticals and other compounds.

Synthesis Methods

6-APA can be synthesized by a variety of methods, including the reaction of picolinic acid with phosphorus oxychloride, the reaction of picolinic acid with chloroacetic acid, and the reaction of picolinic acid with anhydrous hydrogen chloride. The most common method of synthesis is the reaction of picolinic acid with phosphorus oxychloride, which yields 6-APA in a yield of 80-90%.